Cas no 31697-10-6 (1H-Pyrazole-4-carboxylicacid, 3-hydrazinyl-5-methyl-, ethyl ester, hydrochloride (1:1))
31697-10-6 structure
Product Name:1H-Pyrazole-4-carboxylicacid, 3-hydrazinyl-5-methyl-, ethyl ester, hydrochloride (1:1)
CAS No:31697-10-6
MF:C7H13ClN4O2
MW:220.656719923019
CID:312517
PubChem ID:2775616
Update Time:2025-04-19
1H-Pyrazole-4-carboxylicacid, 3-hydrazinyl-5-methyl-, ethyl ester, hydrochloride (1:1) Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrazole-4-carboxylicacid, 3-hydrazinyl-5-methyl-, ethyl ester, hydrochloride (1:1)
- ethyl 3-hydrazinyl-5-methyl-1H-pyrazole-4-carboxylate,chloride
- 1H-pyrazole-4-carboxylic acid, 3-hydrazino-5-methyl-, chloride, ethyl ester
- ethyl 3-hydrazino-5-methyl-1H-pyrazole-4-carboxylate hydrochloride
- Ethyl 3-hydrazino-5-methyl-1H-pyrazole-4-carboxylate monohydrochloride
- ethyl 3-hydrazinyl-5-methyl-1H-pyrazole-4-carboxylate
- NSC-518313
- 3-Hydrazino-5-methyl-1H-pyrazole-4-carboxylic acid ethyl ester hydrochloride salt (1
- ethyl 5-hydrazinyl-3-methyl-1H-pyrazole-4-carboxylate hydrochloride
- NSC518313
- 31697-10-6
- NS00084375
- AKOS015966607
- ethyl 5-hydrazino-3-methyl-1H-pyrazole-4-carboxylate hydrochloride
-
- Inchi: 1S/C7H12N4O2.ClH/c1-3-13-7(12)5-4(2)10-11-6(5)9-8;/h3,8H2,1-2H3,(H2,9,10,11);1H
- InChI Key: MIVXLCHQGQNODO-UHFFFAOYSA-N
- SMILES: Cl.O(CC)C(C1C(NN)=NNC=1C)=O
Computed Properties
- Exact Mass: 220.07289
- Monoisotopic Mass: 220.073
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 187
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 93Ų
Experimental Properties
- Density: 1.332
- Boiling Point: 384.9°Cat760mmHg
- Flash Point: 186.6°C
- PSA: 93.03
1H-Pyrazole-4-carboxylicacid, 3-hydrazinyl-5-methyl-, ethyl ester, hydrochloride (1:1) Related Literature
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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